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Compound Focus: Gisadenafil Besylate

CAS No.: 334827-98-4

Cat. No.: S004610

Phosphodiesterase-5 (PDES) Inhibition Mechanism

The core biological activity of PDES5 inhibitors like Sildenafil is to amplify the nitric oxide (NO)-mediated
signaling pathway by preventing the degradation of cyclic guanosine monophosphate (cGMP). The diagram

below illustrates this key mechanism.
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Diagram of the core NO-cGMP pathway and the site of PDES5 inhibitor action.

Key Quantitative Data for Sildenafil (Reference)

The table below summarizes quantitative data for Sildenafil, provided for comparative purposes.

Parameter Value or Finding Experimental Context /| Method

Primary Potent & selective PDES In vitro enzyme assays; human corpus
Mechanism inhibition [1] cavernosum studies

Key Downstream Relaxation of smooth muscle Organ bath experiments on human bladder
Effects [2] dome strips

Involved cGMP (primary), CAMP, K+ Tissue pre-contracted with carbachol, inhibitors
Pathways channel activation [2] used (ODQ, MDL-12,330A, glibenclamide)
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Parameter Value or Finding

Onset of Action As early as 14 minutes [1]
Duration of Up to 12 hours [1]

Action

Common Adverse Headache, flushing, dyspepsia,
Events visual disturbances [3] [4]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

Experimental Context /| Method

Clinical trials in men with erectile dysfunction

Clinical trials in men with erectile dysfunction

Analysis of 67 double-blind, placebo-controlled
trials and post-marketing data

1. Sildenafil in the treatment of erectile dysfunction: an overview ... [pmc.ncbi.nlm.nih.gov]

2. Signalling pathways involved in sildenafil-induced ... [pubmed.ncbi.nim.nih.gov]

3. Safety of sildenafil citrate: review of 67 double-blind placebo ... [pmc.ncbi.nim.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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